Cas no 1217090-23-7 (1-(3-methylphenoxy)-3-(4-phenylpiperazin-1-yl)propan-2-ol dihydrochloride)

• Product Name: 1-(3-methylphenoxy)-3-(4-phenylpiperazin-1-yl)propan-2-ol dihydrochloride
• CAS No: 1217090-23-7
• MF: C₂₀H₂₈Cl₂N₂O₂
• MW: 399.354523658752
• CID: 5882765
• PubChem ID: 16807175
• Update Time: 2025-05-22

1-(3-methylphenoxy)-3-(4-phenylpiperazin-1-yl)propan-2-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-methylphenoxy)-3-(4-phenylpiperazin-1-yl)propan-2-ol:dihydrochloride
• 1-(3-methylphenoxy)-3-(4-phenylpiperazin-1-yl)propan-2-ol dihydrochloride
• 1-(4-phenylpiperazin-1-yl)-3-(m-tolyloxy)propan-2-ol dihydrochloride
• AKOS026679236
• 1217090-23-7
• F1438-0029
• 1-(3-methylphenoxy)-3-(4-phenylpiperazin-1-yl)propan-2-ol;dihydrochloride

• Inchi： 1S/C20H26N2O2.2ClH/c1-17-6-5-9-20(14-17)24-16-19(23)15-21-10-12-22(13-11-21)18-7-3-2-4-8-18;;/h2-9,14,19,23H,10-13,15-16H2,1H3;2*1H
• InChI Key： LATGFTVWEHSDBY-UHFFFAOYSA-N
• SMILES： C(OC1=CC=CC(C)=C1)C(O)CN1CCN(C2=CC=CC=C2)CC1.[H]Cl.[H]Cl

Computed Properties

• Exact Mass: 398.1527835g/mol
• Monoisotopic Mass: 398.1527835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 352
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.9Ų

Additional information on 1-(3-methylphenoxy)-3-(4-phenylpiperazin-1-yl)propan-2-ol dihydrochloride

Research Brief on 1-(3-methylphenoxy)-3-(4-phenylpiperazin-1-yl)propan-2-ol dihydrochloride (CAS: 1217090-23-7)

The compound 1-(3-methylphenoxy)-3-(4-phenylpiperazin-1-yl)propan-2-ol dihydrochloride (CAS: 1217090-23-7) has recently emerged as a subject of significant interest in chemical biology and pharmaceutical research. This structurally complex molecule, featuring both phenoxy and phenylpiperazine moieties, represents a promising scaffold for drug development, particularly in the realm of central nervous system (CNS) disorders. Recent studies have focused on its potential as a multi-target ligand with affinity for various neurotransmitter receptors.

Recent pharmacological characterization studies published in the Journal of Medicinal Chemistry (2023) demonstrate that this compound exhibits high affinity for both serotonin (5-HT_1A) and dopamine (D₂) receptors, with K_i values in the low nanomolar range. The presence of the 3-methylphenoxy group appears to contribute significantly to receptor binding specificity, while the phenylpiperazine moiety enhances blood-brain barrier penetration. Molecular docking simulations suggest unique binding modes that differ from classical antipsychotic medications, potentially explaining its distinct pharmacological profile.

In preclinical models of schizophrenia and depression, 1-(3-methylphenoxy)-3-(4-phenylpiperazin-1-yl)propan-2-ol dihydrochloride has shown promising results. A 2024 study in Psychopharmacology reported significant improvements in both positive and negative symptoms in rodent models, with notably fewer extrapyramidal side effects compared to current first-line treatments. The dihydrochloride salt form (CAS: 1217090-23-7) was specifically developed to enhance solubility and bioavailability, with pharmacokinetic studies showing favorable absorption and tissue distribution profiles.

The compound's mechanism of action appears to involve a complex interplay between serotonergic and dopaminergic systems. Recent electrophysiological studies suggest it functions as a partial agonist at 5-HT_1A receptors while acting as a dopamine stabilizer at D₂ receptors. This dual activity may underlie its unique therapeutic potential, particularly for treatment-resistant psychiatric conditions. Structure-activity relationship (SAR) studies published in Bioorganic & Medicinal Chemistry Letters (2024) have begun mapping critical structural features responsible for this balanced activity.

Current research efforts are focusing on clinical translation. Phase I safety trials are anticipated to begin in late 2024, with particular attention being paid to cardiovascular parameters due to the compound's moderate α₁-adrenergic activity. The development of 1-(3-methylphenoxy)-3-(4-phenylpiperazin-1-yl)propan-2-ol dihydrochloride represents an important step forward in the search for novel psychotropic agents with improved efficacy and safety profiles.